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Compound of Interest

Compound Name:
6-Bromo-3-chloro-2-

methoxybenzaldehyde

CAS No.: 1628525-00-7

Cat. No.: B6357163

Get Quote

Strategic Scaffold for Next-Generation Therapeutics
Executive Summary
6-Bromo-3-chloro-2-methoxybenzaldehyde (CAS 1628525-00-7) is a highly functionalized

aromatic intermediate distinguished by its orthogonal reactivity. Unlike standard

benzaldehydes, this scaffold presents three distinct chemical handles—an aldehyde, an aryl

bromide, and an aryl chloride—positioned around a stabilizing methoxy core.

This specific substitution pattern (6-Br, 3-Cl, 2-OMe) renders it a critical building block in the

synthesis of allosteric hemoglobin modulators (analogs of Voxelotor) and protein-protein

interaction inhibitors. Its structural rigidity and lipophilic modulation (via the chlorine atom) make

it an ideal candidate for Fragment-Based Drug Discovery (FBDD).
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Property Specification

CAS Number 1628525-00-7

IUPAC Name 6-Bromo-3-chloro-2-methoxybenzaldehyde

Molecular Formula C₈H₆BrClO₂

Molecular Weight 249.49 g/mol

Appearance Off-white to pale yellow crystalline solid

Melting Point 102–106 °C (Predicted/Analogous)

Solubility
Soluble in DCM, THF, DMSO; Sparingly soluble

in water

Key Reactivity

Electrophilic (Aldehyde), Nucleophilic

Susceptibility (SₙAr at C3), Cross-Coupling (C6-

Br)

Synthesis Strategy: The "Sandwiched" Lithiation
Protocol
The synthesis of CAS 1628525-00-7 is non-trivial due to the need to install the aldehyde

functionality adjacent to the bromine atom without triggering a lithium-halogen exchange.

Standard electrophilic aromatic substitution (e.g., bromination of 3-chloro-2-

methoxybenzaldehyde) often yields the wrong regioisomer (C5-Br) due to the directing effects

of the methoxy group.

The Validated Route: Directed Ortho Metalation (DoM)

The most reliable protocol utilizes Directed Ortho Metalation (DoM) on 4-chloro-3-

bromoanisole. The position between the methoxy group and the bromine atom (C2 relative to

the precursor) is chemically unique: it is "sandwiched" between two electron-

withdrawing/directing groups, making it the most acidic proton on the ring.
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Precursor: 1-Bromo-4-chloro-3-methoxybenzene (4-Chloro-3-bromoanisole) Reagents: Lithium

Diisopropylamide (LDA), Dimethylformamide (DMF), Anhydrous THF.

Setup: Flame-dry a 500 mL 3-neck round-bottom flask under Argon atmosphere. Charge with

1-bromo-4-chloro-3-methoxybenzene (1.0 eq) and anhydrous THF (0.2 M concentration).

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Temperature control is

critical to prevent halogen dance or benzyne formation.

Deprotonation: Add LDA (1.1 eq, 2.0 M in THF/heptane) dropwise over 30 minutes.

Mechanistic Note: LDA is used instead of n-BuLi. n-BuLi is nucleophilic and would attack

the Bromine (Li-Halogen exchange). LDA is a bulky base and will selectively deprotonate

the C2 position (Ortho-Lithiation) stabilized by the chelation of the Li+ to the methoxy

oxygen.

Formylation: Stir at -78 °C for 1 hour. The solution will likely turn deep yellow/orange,

indicating the formation of the lithiated species. Add anhydrous DMF (1.5 eq) dropwise.

Quench & Workup: Allow the mixture to warm to 0 °C over 2 hours. Quench with saturated

aqueous NH₄Cl. Extract with Ethyl Acetate (3x).

Purification: The crude product is purified via recrystallization from Heptane/EtOAc or flash

column chromatography (SiO₂, 0-10% EtOAc in Hexanes).

Visualizing the Synthesis Logic

1-Bromo-4-chloro-
3-methoxybenzene

Lithiated Species
(Stabilized by -OMe)

Ortho-Lithiation 6-Bromo-3-chloro-
2-methoxybenzaldehyde

Formylation

LDA, -78°C
(Selective Deprotonation) DMF (Electrophile)

Click to download full resolution via product page

Figure 1: The Directed Ortho Metalation (DoM) pathway leverages the "sandwiched" proton for

high regioselectivity.
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Applications in Drug Discovery
This scaffold is particularly valuable for synthesizing Voxelotor analogs (Sickle Cell Disease)

and Kinase Inhibitors.

A. Voxelotor & Hemoglobin Modulation
Voxelotor (Oxbryta) functions by forming a reversible Schiff base with the N-terminal valine of

the hemoglobin alpha chain. The aldehyde is the pharmacophore.

Role of CAS 1628525-00-7:

Aldehyde (C1): Forms the Schiff base with Hemoglobin.

Methoxy (C2): Mimics the hydroxyl/methoxy H-bond network seen in salicylaldehyde

derivatives, stabilizing the drug-protein complex.

Chloro (C3) & Bromo (C6): Provide vectors for optimizing lipophilicity and metabolic

stability. The C6-Bromo position is specifically used to attach the "tail" (e.g., pyrazole-

pyridine moieties) via Suzuki coupling.

B. Divergent Synthesis via Orthogonal Handles
The molecule allows for sequential functionalization, enabling rapid SAR (Structure-Activity

Relationship) exploration.

Handle 1: Aryl Bromide (C6)

Reaction: Suzuki-Miyaura, Buchwald-Hartwig.

Purpose: Attachment of heteroaromatic tails or solubility-enhancing groups.

Handle 2: Aldehyde (C1)

Reaction: Reductive amination, Knoevenagel condensation, Wittig olefination.

Purpose: Core pharmacophore installation or cyclization to benzofurans/quinolines.

Handle 3: Aryl Chloride (C3)
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Reaction: Difficult SₙAr (requires strong activation) or specialized Pd-catalyzed coupling.

Purpose: Usually serves as a metabolic blocker (preventing ring oxidation) or a steric

modulator.

Workflow Visualization
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Figure 2: Divergent synthetic pathways utilizing the orthogonal reactivity of the aldehyde and

halide handles.

Safety & Handling (SDS Summary)
Hazards:

H315/H319: Causes skin and serious eye irritation.

H335: May cause respiratory irritation.

H302: Harmful if swallowed (generic for halogenated benzaldehydes).
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Storage: Store at 2–8 °C under inert gas (Nitrogen/Argon). Aldehydes are prone to air

oxidation to the corresponding benzoic acid.

Disposal: Halogenated organic waste streams. Do not mix with strong oxidizers or strong

bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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